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Compound of Interest

Compound Name: 2,4,6-Triiodoaniline

Cat. No.: B1296100 Get Quote

This technical guide provides an in-depth overview of 2,4,6-triiodoaniline, a crucial

intermediate in synthetic organic chemistry and drug development. Tailored for researchers,

scientists, and professionals in drug development, this document details its chemical

properties, historical context, synthesis protocols, and primary applications, with a focus on its

role as a precursor to medical imaging agents.

Introduction and Historical Context
While the precise date of the first synthesis of 2,4,6-triiodoaniline is not prominently

documented, its development is intrinsically linked to the broader history of halogenated

aromatic compounds and the advent of medical imaging. The journey of iodinated contrast

agents began with the use of Lipiodol®, an iodinated oil, in 1921. A significant advancement

occurred in 1953 with the marketing of diatrizoate, a water-soluble, tri-iodinated contrast agent

derived from triiodobenzoic acid. It is within this context that 2,4,6-triiodoaniline emerged as a

fundamental building block, providing the tri-iodinated benzene core essential for these vital

diagnostic tools. Its synthesis is now considered a classical and well-established procedure in

organic chemistry.

The primary importance of 2,4,6-triiodoaniline lies in its role as a precursor to a class of non-

ionic X-ray contrast media. The three iodine atoms attached to the benzene ring provide a high

electron density, which is effective at attenuating X-rays, thereby enhancing the contrast of

medical images.
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Chemical and Physical Properties
2,4,6-Triiodoaniline is a solid organic compound notable for its high molecular weight, largely

attributable to the three iodine atoms.[1] Its key identifiers and properties are summarized

below.

Table 1: Chemical Identifiers and Properties of 2,4,6-Triiodoaniline

Property Value

IUPAC Name 2,4,6-triiodoaniline[2]

CAS Number 24154-37-8[1]

Molecular Formula C₆H₄I₃N[1]

Molecular Weight 470.82 g/mol [1]

Canonical SMILES C1=C(C=C(C(=C1I)N)I)I[2]

InChI Key GNOYQZRQXNVAKE-UHFFFAOYSA-N[1]

Appearance Solid[3]

Purity (Typical) ≥95%[1]

Spectroscopic Data
The symmetrical nature of the 2,4,6-triiodoaniline molecule leads to a relatively simple NMR

spectrum, which is a key tool for its structural confirmation.

¹H NMR Spectroscopy
The ¹H NMR spectrum is characterized by its simplicity due to the molecule's C₂ᵥ symmetry.

The two protons at the C3 and C5 positions are chemically equivalent and thus appear as a

single signal.[1]

Table 2: ¹H NMR Spectroscopic Data for 2,4,6-Triiodoaniline in CDCl₃
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Protons
Chemical Shift (δ,
ppm)

Multiplicity Integration

Ar-H (C3-H, C5-H) ~7.86 Singlet 2H

NH₂ ~4.66 Broad Singlet 2H

Data sourced from

BenchChem.[1]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum further confirms the molecular structure. The "heavy atom effect" of

iodine results in a strong shielding effect, shifting the signals of the iodine-bound carbons (C2,

C4, C6) significantly upfield.[1]

Table 3: ¹³C NMR Spectroscopic Data for 2,4,6-Triiodoaniline in (CD₃)₂SO

Carbon Assignment Chemical Shift (δ, ppm)

C1-NH₂ 147.0

C3/C5-H 145.4

C2/C6-I 83.0

C4-I 78.8

Data sourced from BenchChem, citing the IUCr.

[1]

Synthesis and Experimental Protocols
The predominant method for preparing 2,4,6-triiodoaniline is through the electrophilic

aromatic substitution of aniline. The strong activating, ortho-, para-directing nature of the amino

group facilitates the introduction of three iodine atoms onto the aromatic ring.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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